3,3-Diethylazetidine-1-sulfonyl chloride

• Molecular Formula: C7H14ClNO2S
• Molecular Weight: 211.71 g/mol
• IUPAC Name: 3,3-diethylazetidine-1-sulfonyl chloride
• InChI: InChI=1S/C7H14ClNO2S/c1-3-7(4-2)5-9(6-7)12(8,10)11/h3-6H2,1-2H3
• InChI Key: WLYRRJNDYIFOHB-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CN(C1)S(=O)(=O)Cl)CC

Description

3,3-Diethylazetidine-1-sulfonyl chloride is a sulfonyl chloride derivative featuring a four-membered azetidine ring with diethyl substituents at the 3,3-positions. This compound is structurally characterized by a strained azetidine ring (four-membered nitrogen-containing heterocycle) and a reactive sulfonyl chloride (-SO₂Cl) group. Sulfonyl chlorides are widely used in organic synthesis, particularly for introducing sulfonamide groups via nucleophilic substitution. The diethyl substituents on the azetidine ring introduce steric bulk, which may influence reactivity, solubility, and stability compared to simpler analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Diethylazetidine-1-sulfonyl chloride typically involves the reaction of 3,3-Diethylazetidine with sulfonyl chloride reagents. One common method is the reaction of 3,3-Diethylazetidine with chlorosulfonic acid under controlled conditions to yield the desired sulfonyl chloride derivative . The reaction is usually carried out in an inert solvent such as dichloromethane or chloroform, and the temperature is maintained at low levels to prevent decomposition.

Industrial Production Methods

Industrial production of 3,3-Diethylazetidine-1-sulfonyl chloride may involve continuous flow processes to ensure high yield and purity. Microchannel reactors can be employed to facilitate the reaction between 3,3-Diethylazetidine and sulfonyl chloride reagents, allowing for precise control over reaction conditions and minimizing side reactions .

Chemical Reactions Analysis

Types of Reactions

3,3-Diethylazetidine-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by nucleophiles such as amines, alcohols, or thiols.

Reduction Reactions: The sulfonyl chloride group can be reduced to the corresponding sulfonamide using reducing agents like lithium aluminum hydride.

Oxidation Reactions: Oxidation of the azetidine ring can lead to the formation of sulfonic acids or other oxidized derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide, primary amines, or alcohols in the presence of a base like triethylamine.

Reduction: Lithium aluminum hydride or other hydride donors in anhydrous solvents.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Major Products

The major products formed from these reactions include sulfonamides, sulfonic acids, and various substituted azetidines, depending on the specific reagents and conditions used .

Scientific Research Applications

3,3-Diethylazetidine-1-sulfonyl chloride has several applications in scientific research:

Organic Synthesis: It is used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Medicinal Chemistry: The compound is explored for its potential as a precursor to bioactive molecules, including enzyme inhibitors and receptor modulators.

Material Science: It is investigated for its role in the synthesis of polymers and other materials with unique properties.

Mechanism of Action

The mechanism of action of 3,3-Diethylazetidine-1-sulfonyl chloride involves its reactivity towards nucleophiles and electrophiles. The sulfonyl chloride group is highly reactive, making it a versatile intermediate in various chemical transformations. The azetidine ring’s strain also contributes to its reactivity, facilitating ring-opening reactions and other transformations .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following sulfonyl chlorides are structurally relevant for comparison:

Table 1: Structural Comparison of Sulfonyl Chlorides

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Ring Size/Type	Key Substituents
3,3-Diethylazetidine-1-sulfonyl chloride	Not available	C₇H₁₄ClNO₂S*	219.71 (calculated)	4-membered azetidine	3,3-diethyl
Trifluoromethanesulfonyl chloride	421-83-0	CClF₃O₂S	168.52	Non-cyclic	Trifluoromethyl
Pyridine-3-sulfonyl chloride	16133-25-8	C₅H₄ClNO₂S	177.61	6-membered aromatic	None (pyridine ring)
(3S)-3-(Trifluoromethyl)piperidine-1-sulfonyl chloride	1932162-57-6	C₆H₉ClF₃NO₂S	251.65	6-membered piperidine	3-trifluoromethyl
1-Azetidinesulfonyl chloride	639519-67-8	C₃H₆ClNO₂S	155.60 (calculated)	4-membered azetidine	None (unsubstituted azetidine)

*Calculated molecular formula and weight for 3,3-Diethylazetidine-1-sulfonyl chloride.

Key Observations:

• Ring Size and Strain : The azetidine-based compounds (target compound and 1-Azetidinesulfonyl chloride) exhibit higher ring strain compared to six-membered piperidine or aromatic pyridine derivatives. This strain may enhance reactivity in nucleophilic substitutions.
• Substituent Effects: The diethyl groups on the target compound introduce steric hindrance, which could reduce reactivity compared to unsubstituted azetidine sulfonyl chlorides.
• Aromatic vs. Aliphatic Systems : Pyridine-3-sulfonyl chloride benefits from aromatic stabilization, which may improve thermal stability compared to aliphatic sulfonyl chlorides.

Physical and Chemical Properties

Limited data are available for 3,3-Diethylazetidine-1-sulfonyl chloride, but inferences can be made from analogs:

Table 2: Physical Properties of Selected Sulfonyl Chlorides

Compound Name	Boiling Point (°C)	Density (g/mL)	Reactivity Notes
Trifluoromethanesulfonyl chloride	29–32	1.583	Highly reactive; volatile liquid
Pyridine-3-sulfonyl chloride	Not reported	Not reported	Moderate stability due to aromatic conjugation
1-Azetidinesulfonyl chloride	Not reported	Not reported	Likely more reactive than piperidine analogs due to ring strain

• Volatility : Trifluoromethanesulfonyl chloride’s low boiling point (29–32°C) suggests high volatility, a trait less likely in bulkier compounds like the target azetidine derivative.
• Solubility : Diethyl substituents may reduce water solubility compared to smaller sulfonyl chlorides.

Biological Activity

3,3-Diethylazetidine-1-sulfonyl chloride is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, effects, and relevant research findings.

• Molecular Formula : C₆H₁₃ClN₁O₂S
• Molecular Weight : 176.70 g/mol
• CAS Number : 98-09-9

The biological activity of 3,3-Diethylazetidine-1-sulfonyl chloride is primarily attributed to its ability to interact with various biological targets. It acts as a sulfonyl chloride, which can form covalent bonds with nucleophiles in biomolecules such as proteins and nucleic acids. This property is significant in drug design, particularly in the development of inhibitors for enzymes involved in disease processes.

Biological Activities

Research indicates that compounds similar to 3,3-Diethylazetidine-1-sulfonyl chloride exhibit a range of biological activities:

• Antimicrobial Activity : Azetidine derivatives have been reported to possess antimicrobial properties, including antibacterial and antifungal effects. For instance, studies have shown that modifications in the azetidine structure can enhance their efficacy against various pathogens .
• Antitumor Activity : The compound has potential antitumor effects as it may influence pre-mRNA splicing processes linked to cancer progression. Research has demonstrated that certain azetidine derivatives can modulate spliceosome activity, leading to cytotoxic effects on cancer cells .

Case Studies

• Antitumor Modulation : A study focused on optimizing antitumor modulators highlighted the activity of azetidine derivatives against specific tumor cell lines. The results indicated significant cytotoxicity with IC50 values in the low nanomolar range for several compounds related to the azetidine structure .
• Antimicrobial Efficacy : Another investigation into azetidinones revealed their broad-spectrum antimicrobial activity. The study emphasized that structural modifications could enhance their potency against bacterial strains resistant to conventional antibiotics .

Data Table: Biological Activity Overview

Activity Type	Related Studies	Key Findings
Antimicrobial		Broad-spectrum activity against resistant strains
Antitumor		Significant cytotoxicity with low IC50 values
Enzyme Inhibition		Potential as enzyme inhibitors in metabolic pathways

Safety and Toxicology

While exploring the biological activities, it is crucial to consider the safety profile of 3,3-Diethylazetidine-1-sulfonyl chloride:

• Toxicological Data : The compound exhibits corrosive properties and can cause severe irritation upon contact with skin or eyes. Acute toxicity studies indicate an LD50 of approximately 1860 mg/kg for oral administration in rats .
• Environmental Impact : The compound's degradation and toxicity towards aquatic organisms have been assessed, showing moderate toxicity levels which necessitate careful handling and disposal .